2-(4-methylphenoxy)-N-(2-{[2-(4-methylphenoxy)propanoyl]amino}ethyl)propanamide

• Molecular Formula: C22H28N2O4
• Molecular Weight: 384.5 g/mol
• IUPAC Name: 2-(4-methylphenoxy)-N-[2-[2-(4-methylphenoxy)propanoylamino]ethyl]propanamide
• InChI: InChI=1S/C22H28N2O4/c1-15-5-9-19(10-6-15)27-17(3)21(25)23-13-14-24-22(26)18(4)28-20-11-7-16(2)8-12-20/h5-12,17-18H,13-14H2,1-4H3,(H,23,25)(H,24,26)
• InChI Key: YBPKSDNJHMMWQW-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OC(C)C(=O)NCCNC(=O)C(C)OC2=CC=C(C=C2)C

Description

2-(4-methylphenoxy)-N-(2-{[2-(4-methylphenoxy)propanoyl]amino}ethyl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MPPEP and is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5).

Mechanism of Action

MPPEP selectively binds to and blocks the activity of mGluR5. This receptor is involved in the regulation of glutamate neurotransmission, which plays a crucial role in synaptic plasticity and learning and memory. By blocking the activity of mGluR5, MPPEP can modulate glutamate neurotransmission and affect the function of neural circuits in the brain.
Biochemical and Physiological Effects
MPPEP has been shown to affect various biochemical and physiological processes in the brain. It has been found to reduce the release of glutamate and dopamine in the brain, which can have an impact on mood and behavior. MPPEP has also been shown to affect the function of the prefrontal cortex, which is involved in executive function and decision-making.

Advantages and Limitations for Lab Experiments

One advantage of using MPPEP in lab experiments is its selectivity for mGluR5. This allows researchers to study the specific role of this receptor in various processes without affecting other receptors. However, one limitation of using MPPEP is its potential off-target effects, which can affect the interpretation of results.

Future Directions

There are several future directions for the study of MPPEP. One area of research is the potential therapeutic applications of MPPEP in neurological disorders such as depression, anxiety, and addiction. Another area of research is the role of mGluR5 in synaptic plasticity and learning and memory. Additionally, further studies are needed to better understand the potential off-target effects of MPPEP and to develop more selective compounds for studying mGluR5.

Synthesis Methods

The synthesis of MPPEP involves the reaction of 4-methylphenol with ethyl chloroacetate to form 2-(4-methylphenoxy)ethyl acetate. This intermediate is then reacted with 2-aminoethylamine to form the final product, 2-(4-methylphenoxy)-N-(2-{[2-(4-methylphenoxy)propanoyl]amino}ethyl)propanamide.

Scientific Research Applications

MPPEP has been used in various scientific studies, including neuropharmacology, neurobiology, and behavior studies. It has been found to have potential therapeutic applications in neurological disorders such as depression, anxiety, and addiction. MPPEP has also been used to study the role of mGluR5 in synaptic plasticity, learning, and memory.